2-Cyclopropyl-2-oxoacetic acid

• IUPAC Name: 2-cyclopropyl-2-oxoacetic acid
• InChI: InChI=1S/C5H6O3/c6-4(5(7)8)3-1-2-3/h3H,1-2H2,(H,7,8)
• InChI Key: LCSYJVAKMPOJIB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C(=O)O
• Molecular Formula: C5H6O3
• DSSTOX Substance ID: DTXSID30480674
• Molecular Weight: 114.10 g/mol
• CAS No.: 13885-13-7

Description

2-Cyclopropyl-2-oxoacetic acid is an organic compound with the molecular formula C5H6O3. It is a colorless to yellow liquid at room temperature. It has been shown to inhibit skin cancer cells in the G1 phase of the cell cycle.

Synthesis Analysis

The synthesis of this compound involves the Knoevenagel condensation of cyclopropanecarbaldehyde with malonic acid, resulting in β-cyclopropylacrylic acid. The product is then obtained by oxidation of acetylcyclopropane with KMnO4.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclopropyl group attached to a 2-oxoacetic acid group. The InChI code for the compound is 1S/C5H6O3/c6-4(5(7)8)3-1-2-3/h3H,1-2H2,(H,7,8).

Chemical Reactions Analysis

The primary chemical reaction involved in the synthesis of this compound is the Knoevenagel condensation, followed by oxidation.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 114.1 g/mol. It is a colorless to yellow liquid at room temperature. The compound is very soluble in water.

Scientific Research Applications

1. Pharmaceutical Applications

• 2-Amino-2-oxoacetic acid, a related compound, shows significant anti-cancer activity and potential as a drug for type 2 diabetes (Delgado et al., 2019).
• Cyclopropyl-substituted furans, synthesized using chloroacetic acid, have applications in creating synthetically relevant polycyclic building blocks, potentially useful in drug development (Clark et al., 2015).
• Spiro-γ-lactone derivatives, synthesized from reactions involving 1-cyclopropyl-2-arylethanone derivatives with ethyl 2-oxoacetate, offer novel methods in organic synthesis, which might be beneficial in pharmaceutical research (Tang & Shi, 2009).

2. Synthetic Chemistry

• Cyclopropylideneacetates, which can be synthesized from cyclopropyl carbene derived from 2-cyclopropyl-2-diazoacetate, have diverse applications in synthetic organic chemistry (Prokopenko et al., 2007).
• Microwave-assisted decarboxylative three-component coupling involving 2-oxoacetic acid is an efficient approach for synthesizing polysubstituted propargylamines, demonstrating the versatility of these compounds in organic synthesis (Feng et al., 2011).

3. Biological Research

• N-cyclopropanecarboxyl-N'-pyridin-2-yl thiourea derivatives, synthesized using cyclopropyl carboxylic acid derivatives, exhibit excellent herbicidal and fungicidal activities, indicating potential applications in agricultural research (Tian et al., 2009).
• Methyl 2-(benzyloxycarbonylamino)-2-cyclopropylideneacetate, a versatile building block for cyclopropyl-containing amino acids, has applications in the synthesis of geometrically constrained bicyclic peptidomimetics (Limbach et al., 2009).

Safety and Hazards

The compound is classified as a warning hazard according to GHS07. It has hazard statements H302, H315, H319, H332, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.